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The table below lists two examples of fusidic acid reference standards identified in the search results. Please

note that these are for the unlabeled fusidic acid, not the deuterated Fusidic Acid-d6 you specified.

Vendor
Product/Catalog
Number

Traceability Intended Use

Sigma-
Aldrich
[1]

PHR2810

(Pharmaceutical
Secondary Standard)

Traceable to Ph. Eur.

Y0001411 [1]

For quality control in pharmaceutical

labs; use in analytical applications
like release testing and method

development [1].

SynZeal
[2]

SZ-F020001 Can be traced against

USP or EP standards
"based on feasibility"

[2]

For analytical method development,

method validation (AMV), and QC
applications for ANDA or commercial

production [2].

The United States Pharmacopeia (USP) is a primary source for official reference standards. While the

search results confirm that USP provides over 3,500 reference standards, the specific monograph for fusidic

acid was not listed in the materials I reviewed [3] [4].
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Although direct data on Fusidic Acid-d6 is unavailable, the search results contain detailed methodologies for

analyzing fusidic acid in formulations, which could inform your experimental plans. The two protocols

below use reversed-phase HPLC and are validated per ICH guidelines.

Protocol 1: Simultaneous Assay of a Topical Cream [5]

Column: Agilent Zorbax CN (Cyano), 5 μm (250 × 4.6 mm)

Mobile Phase: Gradient elution with Solvent A (0.01 M phosphate buffer, pH 2.5) and Solvent
B (acetonitrile)

Flow Rate: 1.0 mL/min
Detection: UV at 240 nm

Sample Prep: Cream sample is dissolved in tetrahydrofuran, sonicated, diluted, and filtered.

Protocol 2: Assay of Nanoemulsion-Based Gels [6]

Column: Agilent ZORBAX SB-C18 (250 mm x 4.6 mm, 5 μm)

Mobile Phase: Isocratic elution with Acetonitrile:Water (0.001 M acetic acid) (80:20, v/v), pH
3.3

Flow Rate: 1.0 mL/min
Detection: UV at 235 nm

Sample Prep: Nanoemulsion gel is dissolved in the mobile phase, sonicated, and filtered.

The workflow for these analytical methods can be summarized as follows, which is a common approach for

such assays:
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Suggestions for Finding Specific Information

To obtain the detailed comparison for Fusidic Acid-d6 that you require, I suggest you take the following

steps:

Consult Official Pharmacopeias Directly: The most authoritative information will be on the official

websites of USP (usp.org) [3], European Pharmacopoeia (Ph. Eur.), and British Pharmacopoeia
(BP). Search their online stores or catalogs for "Fusidic Acid-d6" or a similar listed name.

Contact Manufacturers of Certified Reference Materials (CRMs): Reach out to the technical
support teams of major CRM suppliers like Sigma-Aldrich [1], USP, and SynZeal [2]. They can
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provide certificates of analysis (COA) with detailed specifications, traceability information, and

supporting experimental data for their products.
Search Scientific Literature: Use academic databases to find recent journal articles that focus

specifically on the synthesis, characterization, and use of Fusidic Acid-d6 as an internal standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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